Cas no 303987-97-5 (1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one)

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one is a benzazepinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-fluorobenzyl substitution, which may enhance binding affinity and selectivity in biological targets. The compound's rigid benzazepinone core offers stability, while the halogenated benzyl group can influence pharmacokinetic properties such as metabolic resistance and lipophilicity. This scaffold is of interest for the development of bioactive molecules, particularly in central nervous system (CNS) and receptor modulation studies. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery.
1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one structure
303987-97-5 structure
Product Name:1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
CAS No:303987-97-5
MF:C17H15ClFNO
MW:303.758507013321
CID:5024897
Update Time:2025-06-15

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-chloro-6-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
    • 1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
    • 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
    • Inchi: 1S/C17H15ClFNO/c18-14-7-4-8-15(19)13(14)11-20-16-9-2-1-5-12(16)6-3-10-17(20)21/h1-2,4-5,7-9H,3,6,10-11H2
    • InChI Key: VYFFTQJLDNZCRS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1C(CCCC2C=CC=CC1=2)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 378
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.3

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11N-578S-1MG
1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
303987-97-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
11N-578S-5MG
1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
303987-97-5 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
11N-578S-10MG
1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
303987-97-5 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
11N-578S-50MG
1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
303987-97-5 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
11N-578S-100MG
1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
303987-97-5 >90%
100mg
£110.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662649-1mg
1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
303987-97-5 98%
1mg
¥464.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662649-2mg
1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
303987-97-5 98%
2mg
¥536.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662649-5mg
1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
303987-97-5 98%
5mg
¥661.00 2024-08-02

Additional information on 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

Introduction to 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (CAS No. 303987-97-5)

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one, with the CAS number 303987-97-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro and fluoro substituents on the benzyl group and the tetrahydrobenzazepine core, contribute to its distinct pharmacological properties.

The synthesis of 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one typically involves a multi-step process that includes the formation of the benzyl intermediate followed by cyclization to form the tetrahydrobenzazepine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Compounds that can selectively modulate serotonin receptors have shown promise in treating conditions such as depression, anxiety disorders, and sleep disorders.

Recent studies have demonstrated that 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one exhibits potent binding affinity for serotonin receptors, particularly the 5-HT1A subtype. This binding activity suggests that the compound may have potential as an anxiolytic or antidepressant agent. In preclinical models, it has been shown to reduce anxiety-like behaviors and improve depressive symptoms in animal studies.

Beyond its interactions with serotonin receptors, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has also been investigated for its effects on other neurotransmitter systems. For instance, it has been found to interact with dopamine receptors, which are involved in reward pathways and motor function. This dual action on serotonin and dopamine receptors may provide a broader therapeutic profile for treating complex neurological disorders.

In addition to its potential as a therapeutic agent, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been explored for its use as a tool compound in research settings. Tool compounds are valuable for elucidating the mechanisms of action of specific receptors or enzymes and can help identify new targets for drug development. The high selectivity and potency of this compound make it an excellent candidate for such studies.

The safety profile of 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (CAS No. 303987-97-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a modulator of serotonin and dopamine receptors makes it an attractive candidate for the treatment of various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.